Cas no 90610-65-4 (Methyl 2-amino-5-(methylsulfonyl)benzoate)

• Product Name: Methyl 2-amino-5-(methylsulfonyl)benzoate
• CAS No: 90610-65-4
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD12159812
• CID: 1056421
• PubChem ID: 53393143
• Update Time: 2025-06-13

Methyl 2-amino-5-(methylsulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(methylsulfonyl)benzoate
• methyl 2-amino-5-methylsulfonylbenzoate
• TRA0053499
• methyl 2-amino-5-methanesulfonylbenzoate
• SY011946
• Methyl 2-amino-5-(methanesulfonyl)benzoate
• V8936
• Z1352153301
• Anthranilic acid, 5-(methylsulfonyl)-, methyl ester (7CI)

• MDL： MFCD12159812
• Inchi： 1S/C9H11NO4S/c1-14-9(11)7-5-6(15(2,12)13)3-4-8(7)10/h3-5H,10H2,1-2H3
• InChI Key： DAJZKEMUMLYMDA-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=CC=C(S(C)(=O)=O)C=1)OC

Computed Properties

• Exact Mass: 229.04100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 1.9
• Topological Polar Surface Area: 94.8

Experimental Properties

• Boiling Point: 440.8±45.0℃ at 760 mmHg
• PSA: 94.84000
• LogP: 2.12090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines

Additional information on Methyl 2-amino-5-(methylsulfonyl)benzoate

Methyl 2-amino-5-(methylsulfonyl)benzoate (CAS No. 90610-65-4): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-amino-5-(methylsulfonyl)benzoate, identified by its chemical abstracts service number CAS No. 90610-65-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its structural features including an amino group and a methylsulfonyl substituent, has garnered attention due to its potential applications in drug development and biological assays.

The structural motif of Methyl 2-amino-5-(methylsulfonyl)benzoate consists of a benzoate backbone, which is a common scaffold in many biologically active compounds. The presence of both an amino group and a methylsulfonyl group introduces unique electronic and steric properties to the molecule, making it a versatile candidate for further chemical modifications and functionalization. These features are particularly valuable in the design of molecules that interact with biological targets, such as enzymes and receptors.

Recent advancements in the field of medicinal chemistry have highlighted the importance of sulfonamide derivatives in the development of novel therapeutic agents. The methylsulfonyl group in Methyl 2-amino-5-(methylsulfonyl)benzoate contributes to its potential as a pharmacophore, enhancing its binding affinity to biological targets. This has led to increased interest in exploring its applications in the synthesis of small-molecule inhibitors and modulators.

In vitro studies have demonstrated that derivatives of benzoic acid, particularly those with substituents like amino and sulfonyl groups, exhibit promising biological activities. For instance, research has shown that compounds with similar structural features can inhibit the activity of various enzymes involved in inflammatory pathways. The amino group in Methyl 2-amino-5-(methylsulfonyl)benzoate allows for further derivatization, enabling the creation of more complex molecules with tailored biological properties.

The synthesis of Methyl 2-amino-5-(methylsulfonyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methylsulfonyl group, for example, typically involves sulfonylation reactions using appropriate sulfonyl chlorides or sulfonic acids. These reactions must be carefully optimized to ensure high yield and purity, which are crucial for subsequent biological evaluations.

One of the key challenges in working with such compounds is their potential reactivity due to the presence of multiple functional groups. However, advances in synthetic methodology have provided chemists with powerful tools to overcome these challenges. For instance, protecting group strategies can be employed to selectively mask certain functional groups during synthesis, allowing for stepwise construction of the target molecule without unwanted side reactions.

The biological activity of Methyl 2-amino-5-(methylsulfonyl)benzoate has been explored in various contexts. In particular, its derivatives have been investigated for their potential as inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play critical roles in inflammatory processes. Initial studies have shown that certain analogues exhibit significant inhibitory activity, making them promising candidates for further development.

Furthermore, the compound's structural features make it an attractive candidate for use in high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules. HTS platforms allow researchers to rapidly test large libraries of compounds for their ability to interact with specific biological targets. Methyl 2-amino-5-(methylsulfonyl)benzoate and its derivatives could potentially yield hits that lead to the discovery of new therapeutic agents.

The role of computational chemistry in the study of such compounds cannot be overstated. Molecular modeling techniques are increasingly used to predict the binding modes and affinities of molecules to biological targets. These predictions can guide experimental efforts by identifying promising candidates for further investigation. In addition, computational methods can help optimize synthetic routes by predicting reaction outcomes and potential side products.

Future directions in the research on Methyl 2-amino-5-(methylsulfonyl)benzoate may include exploring its role in drug discovery through structure-activity relationship (SAR) studies. By systematically varying different functional groups within the molecule, researchers can gain insights into how structural changes affect biological activity. This information is crucial for designing more effective therapeutic agents.

Another area of interest is the development of new synthetic methodologies that improve efficiency and sustainability. Green chemistry principles are increasingly being applied to organic synthesis, aiming to minimize waste and reduce environmental impact. The synthesis of Methyl 2-amino-5-(methylsulfonyl)benzoate could benefit from such approaches, leading to more environmentally friendly production methods.

In conclusion, Methyl 2-amino-5-(methylsulfonyl)benzoate (CAS No. 90610-65-4) is a compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it a versatile candidate for further exploration, particularly in the development of small-molecule inhibitors and modulators. Advances in synthetic chemistry, computational methods, and high-throughput screening technologies continue to enhance our ability to study and utilize this compound effectively.